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Compound of Interest

Compound Name: L 681176

Cat. No.: B1673893

For Immediate Implementation: This document provides crucial safety and logistical information
for the handling and disposal of L-681,176, an angiotensin-converting enzyme (ACE) inhibitor.
Adherence to these protocols is essential to ensure the safety of all laboratory personnel and
the integrity of your research.

Essential Safety and Handling

While a specific Safety Data Sheet (SDS) for L-681,176 is not publicly available, the following
guidelines are based on standard practices for handling potent enzyme inhibitors and should
be considered mandatory.

Personal Protective Equipment (PPE)

A comprehensive assessment of workplace hazards should be conducted to determine the
necessary PPE.[1] However, the following table outlines the minimum required PPE for
handling L-681,176.
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Equipment Specification Rationale

Nitrile or other chemical- To prevent skin contact and
Gloves i .

resistant gloves. absorption.

Safety glasses with side To protect eyes from splashes

Eye Protection )
shields or goggles. or aerosols.

To protect skin and clothing
Lab Coat Standard laboratory coat. o
from contamination.

Required when handling the
) ) powdered form or creating To prevent inhalation of the
Respiratory Protection
aerosols. A NIOSH-approved compound.

respirator is recommended.

Handling Procedures

Handle L-681,176 in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in areas where L-681,176 is handled.[2]
Wash hands thoroughly after handling the compound.

Take off any contaminated clothing and wash it before reuse.[2]

Storage

Store L-681,176 in a tightly sealed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Protocols

In the event of an emergency, follow these procedures:
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Emergency Situation Immediate Action

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact , . o
clothing. Seek medical attention if irritation

persists.[2]

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.[2]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[2]

Do NOT induce vomiting. Rinse mouth with

Ingestion _ . _ .
water. Seek immediate medical attention.[2]
Evacuate the area. Wear appropriate PPE.
Absorb the spill with an inert material (e.g.,
Spil sand, vermiculite) and place it in a sealed
pi

container for disposal. Ventilate the area and
wash the spill site after material pickup is

complete.

Disposal Plan

Dispose of L-681,176 and any contaminated materials in accordance with all applicable
federal, state, and local regulations. Contact your institution's environmental health and safety
office for specific guidance on chemical waste disposal.

Mechanism of Action and Signaling Pathway

L-681,176 is an inhibitor of the Angiotensin-Converting Enzyme (ACE). ACE plays a critical role
in the Renin-Angiotensin System (RAS), a hormonal cascade that regulates blood pressure

and fluid balance.

The Renin-Angiotensin Signaling Pathway
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The diagram below illustrates the Renin-Angiotensin signaling pathway and the point of
inhibition by L-681,176.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling--681176]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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